3-[(2-Methylquinolin-4-yl)amino]propane-1,2-diol

• CAS RN: 116289-28-2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 3-[(2-methylquinolin-4-yl)amino]propane-1,2-diol
• InChI: InChI=1S/C13H16N2O2/c1-9-6-13(14-7-10(17)8-16)11-4-2-3-5-12(11)15-9/h2-6,10,16-17H,7-8H2,1H3,(H,14,15)
• InChI Key: MIQMDNQMCFYTRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NCC(CO)O

Description

3-[(2-Methylquinolin-4-yl)amino]propane-1,2-diol is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[(2-Methylquinolin-4-yl)amino]propane-1,2-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(2-Methylquinolin-4-yl)amino]propane-1,2-diol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2-methylquinoline (50 g) and 3-amino-1,2-propandiol (51 g) was heated at 160° C. for 1 hour. The mixture while still hot was poured into 700 ml of water. The mixture was saturated with potassium carbonate and cooled in an ice bath, whereupon the product crystallized. It was filtered and recrystallized from ethanol. The yield was 55 g, mp 167°-168° C.